Cas no 2757912-62-0 (6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid)

• Product Name: 6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid
• CAS No: 2757912-62-0
• MF: C₁₀H₁₀BrN₃O₄
• MW: 316.10810136795
• CID: 6336011
• PubChem ID: 165756523
• Update Time: 2025-06-27

6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid
• 2757912-62-0
• EN300-37101053
• 6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid

• Inchi： 1S/C10H10BrN3O4/c1-3-4-18-10(17)14-8-6(9(15)16)13-7(11)5(2)12-8/h3H,1,4H2,2H3,(H,15,16)(H,12,14,17)
• InChI Key： AGMWFGBXCUZHST-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(C(=O)O)=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 314.98547g/mol
• Monoisotopic Mass: 314.98547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid

6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid: A Comprehensive Overview

6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid, also known by its CAS number 2757912-62-0, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their unique chemical properties and versatile applications. The structure of this compound is characterized by a pyrazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substituents attached to this ring contribute to its distinctive chemical behavior and reactivity.

The pyrazine ring in this compound is substituted with a bromine atom at position 6, a methyl group at position 5, and a complex substituent at position 3. This substituent, [(prop-2-en-1-yloxy)carbonyl]amino, introduces additional functional groups that enhance the compound's versatility. The presence of the bromine atom imparts electron-withdrawing effects, while the methyl group provides steric bulk and contributes to the overall stability of the molecule. The [(prop-2-en-1-yloxy)carbonyl]amino group introduces both hydrophilic and hydrophobic characteristics, making this compound suitable for a wide range of applications.

Recent studies have highlighted the potential of pyrazine derivatives in drug discovery and development. The unique combination of functional groups in 6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid makes it an attractive candidate for exploring its biological activity. Researchers have reported that such compounds can exhibit anti-inflammatory, antioxidant, and anticancer properties. For instance, the bromine atom can act as a bioisostere for other groups, potentially enhancing the compound's pharmacokinetic profile.

In addition to its biological applications, this compound has shown promise in materials science. The pyrazine ring system is known for its ability to form coordination complexes with metal ions, which can be exploited in the design of new materials with specific electronic or magnetic properties. Recent advancements in metal organic frameworks (MOFs) have demonstrated that pyrazine derivatives can serve as building blocks for creating porous materials with high surface areas, making them ideal for gas storage or catalytic applications.

The synthesis of 6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that utilize advanced techniques such as microwave-assisted synthesis and catalytic processes. These methods not only improve the overall efficiency but also reduce the environmental impact of the synthesis process.

The application of computational chemistry has further enhanced our understanding of this compound's properties. By employing density functional theory (DFT) calculations, scientists have been able to predict the electronic structure and reactivity of this compound. These insights have been instrumental in guiding experimental studies and optimizing its use in various applications.

In conclusion, 6-Bromo-5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for research and development. Its potential applications span across drug discovery, materials science, and catalysis, making it a subject of intense interest for scientists worldwide.